3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C27H29N3O2S
• Molecular Weight: 459.6 g/mol
• IUPAC Name: (5E)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-(2-methylpropyl)-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N3O2S/c1-18(2)17-29-26(31)25(33-27(29)28-22-9-7-6-8-10-22)16-21-15-19(3)30(20(21)4)23-11-13-24(32-5)14-12-23/h6-16,18H,17H2,1-5H3/b25-16+,28-27?
• InChI Key: XAYNFWLTOMSPIB-FOQODDTFSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C/3\C(=O)N(C(=NC4=CC=CC=C4)S3)CC(C)C
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C3C(=O)N(C(=NC4=CC=CC=C4)S3)CC(C)C

Description

3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound is commonly referred to as 'compound X' in scientific literature and is known to possess several interesting properties that make it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but several studies have suggested that it works by inhibiting certain enzymes that are involved in cancer cell growth and proliferation. Specifically, compound X has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one has also been shown to possess several other interesting biochemical and physiological effects. For example, this compound has been shown to exhibit anti-inflammatory properties and can reduce the production of certain cytokines that are involved in the inflammatory response. Additionally, compound X has been shown to have antioxidant properties and can scavenge free radicals that can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its high potency and specificity. This compound has been shown to be highly effective at inhibiting the growth of cancer cells in vitro, making it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the main limitations of using compound X in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions that could be explored in the field of scientific research related to 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one. Some of these directions include:
1. Exploring the potential of compound X as a drug candidate for the treatment of cancer and other diseases.
2. Investigating the mechanism of action of 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one in more detail to better understand its effects on cancer cells.
3. Developing new synthesis methods for compound X that are more efficient and cost-effective.
4. Exploring the potential of compound X as a tool for studying the mechanisms of cancer cell growth and proliferation.
5. Investigating the potential of compound X as an anti-inflammatory and antioxidant agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the condensation reaction between 2-aminothiazole and 4-methoxybenzaldehyde, followed by the addition of isobutyl and phenyl isocyanates. The final product is obtained after several purification steps and is typically characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

The potential applications of 3-isobutyl-5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one in scientific research are vast and varied. One of the most promising applications is in the field of medicine, where this compound has shown potential as an anti-cancer agent. Several studies have demonstrated that compound X can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.